Cas no 1216296-88-6 (2-Ethyl-1H-1,3-benzodiazol-7-amine)

• Product Name: 2-Ethyl-1H-1,3-benzodiazol-7-amine
• CAS No: 1216296-88-6
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD18600029
• CID: 5231230
• PubChem ID: 54381836
• Update Time: 2025-06-09

2-Ethyl-1H-1,3-benzodiazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-ETHYL-1H-1,3-BENZODIAZOL-7-AMINE
• 2-Ethyl-1h-benzo[d]imidazol-7-amine
• 1H-Benzimidazol-7-amine, 2-ethyl-
• 2-Ethyl-1H-1,3-benzodiazol-7-amine

• MDL： MFCD18600029
• Inchi： 1S/C9H11N3/c1-2-8-11-7-5-3-4-6(10)9(7)12-8/h3-5H,2,10H2,1H3,(H,11,12)
• InChI Key： VALMHZPWUACHOU-UHFFFAOYSA-N
• SMILES： N1C(CC)=NC2C(=CC=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7

Additional information on 2-Ethyl-1H-1,3-benzodiazol-7-amine

Introduction to 2-Ethyl-1H-1,3-benzodiazol-7-amine (CAS No. 1216296-88-6)

2-Ethyl-1H-1,3-benzodiazol-7-amine, with the CAS number 1216296-88-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzodiazepines, a group of drugs widely known for their anxiolytic, sedative, and muscle relaxant properties. However, 2-Ethyl-1H-1,3-benzodiazol-7-amine exhibits unique structural and pharmacological characteristics that set it apart from traditional benzodiazepines.

The molecular structure of 2-Ethyl-1H-1,3-benzodiazol-7-amine consists of a benzene ring fused with a diazepine ring, with an ethyl group attached to the nitrogen atom at position 2. This specific arrangement of functional groups contributes to its distinct biological activity and potential therapeutic effects. Recent studies have explored the pharmacokinetic and pharmacodynamic properties of this compound, revealing its potential as a novel therapeutic agent in various medical conditions.

In terms of its chemical properties, 2-Ethyl-1H-1,3-benzodiazol-7-amine is a white crystalline solid with a molecular formula of C₁₃H₁₄N₂. It has a molecular weight of approximately 198.26 g/mol. The compound is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics are important for its formulation and administration in pharmaceutical applications.

The pharmacological profile of 2-Ethyl-1H-1,3-benzodiazol-7-amine has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits high affinity for the GABAA receptor, which is a key target for many anxiolytic and sedative drugs. However, unlike traditional benzodiazepines, which often have a broad spectrum of activity and can lead to side effects such as drowsiness and cognitive impairment, 2-Ethyl-1H-1,3-benzodiazol-7-amine appears to have a more selective mechanism of action. This selectivity may reduce the incidence of adverse effects while maintaining or even enhancing therapeutic efficacy.

Clinical trials involving 2-Ethyl-1H-1,3-benzodiazol-7-amine are currently underway to evaluate its safety and efficacy in treating anxiety disorders, insomnia, and other conditions associated with GABAA receptor dysfunction. Preliminary results from these trials have been promising, with patients reporting significant improvements in symptoms without the typical side effects associated with conventional benzodiazepines.

Beyond its potential as an anxiolytic and sedative agent, recent studies have also explored the neuroprotective properties of 2-Ethyl-1H-1,3-benzodiazol-7-amine. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promising results in reducing oxidative stress and preventing neuronal cell death. These findings suggest that 2-Ethyl-1H-1,3-benzodiazol-7-amine may have broader therapeutic applications beyond its primary use as an anxiolytic.

The synthesis of 2-Ethyl-1H-1,3-benzodiazol-7-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 7-aminoindole with ethyl bromide followed by cyclization to form the benzodiazepine ring. The final product is then purified using techniques such as recrystallization or chromatography to obtain the desired compound with high purity.

In conclusion, 2-Ethyl-1H-1,3-benzodiazol-7-amine (CAS No. 1216296-88-6) is a promising compound with unique structural and pharmacological properties that make it a valuable candidate for further research and development in the field of medicinal chemistry. Its potential applications in treating anxiety disorders, insomnia, and neurodegenerative diseases highlight its significance as a novel therapeutic agent. Ongoing clinical trials will provide more insights into its safety and efficacy, paving the way for its potential use in clinical practice.